N-(2-methoxybenzyl)-2-(3-methylphenoxy)propanamide

• IUPAC Name: N-[(2-methoxyphenyl)methyl]-2-(3-methylphenoxy)propanamide
• InChI: InChI=1S/C18H21NO3/c1-13-7-6-9-16(11-13)22-14(2)18(20)19-12-15-8-4-5-10-17(15)21-3/h4-11,14H,12H2,1-3H3,(H,19,20)
• InChI Key: PIEGMPKMXJAADO-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC=C1)OC(C)C(=O)NCC2=CC=CC=C2OC
• Molecular Formula: C18H21NO3
• Molecular Weight: 299.4 g/mol

Description

N-(2-methoxybenzyl)-2-(3-methylphenoxy)propanamide, also known as ML352, is a promising compound that has been developed for its potential use in treating cancer. It is a small molecule that belongs to the class of compounds known as benzylamides.

Mechanism of Action

The exact mechanism of action of N-(2-methoxybenzyl)-2-(3-methylphenoxy)propanamide is not fully understood, but it is believed to work by inhibiting the activity of a protein called heat shock protein 70 (Hsp70). Hsp70 is known to play a critical role in cancer cell survival, and inhibition of this protein can lead to cancer cell death.
Biochemical and Physiological Effects:
Studies have shown that this compound has a number of biochemical and physiological effects on cancer cells. It has been found to induce apoptosis (programmed cell death) in cancer cells, inhibit cell proliferation, and reduce the expression of genes involved in cancer cell survival. This compound has also been shown to inhibit the growth of cancer cells in mouse models.

Advantages and Limitations for Lab Experiments

One of the main advantages of N-(2-methoxybenzyl)-2-(3-methylphenoxy)propanamide is its potent antitumor activity against a wide range of cancer cell lines. This makes it a promising candidate for the development of new cancer treatments. However, there are also some limitations to its use in lab experiments. One of these is the fact that it is a small molecule, which can make it difficult to target specific cancer cells. Additionally, its mechanism of action is not fully understood, which can make it difficult to predict its efficacy in different types of cancer.

Future Directions

There are several future directions for the research and development of N-(2-methoxybenzyl)-2-(3-methylphenoxy)propanamide. One of these is the development of more effective and targeted delivery methods for the compound. This could involve the use of nanoparticles or other drug delivery systems to improve its specificity and efficacy. Another future direction is the exploration of its potential use in combination with other cancer treatments, such as chemotherapy or radiation therapy. Finally, there is a need for further research to fully understand the mechanism of action of this compound and its potential applications in different types of cancer.

Scientific Research Applications

N-(2-methoxybenzyl)-2-(3-methylphenoxy)propanamide has shown great potential in cancer research as it exhibits potent antitumor activity against a wide range of cancer cell lines. It has been found to be particularly effective against triple-negative breast cancer, which is a highly aggressive and difficult-to-treat form of breast cancer. This compound has also been shown to be effective against other types of cancer, including colon, lung, and pancreatic cancer.